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Compound of Interest

1-(2-Amino-6-
Compound Name:
methylphenyl)ethanone

Cat. No.: B1282964

This guide provides immediate, essential safety and logistical information for handling 1-(2-
Amino-6-methylphenyl)ethanone in a laboratory setting. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling, storage, and disposal of this chemical.

Chemical Identifier:

Name: 1-(2-Amino-6-methylphenyl)ethanone

Synonyms: 2'-Amino-6'-methylacetophenone

CAS Number: 4127-56-4

Molecular Formula: CoaH11NO

Molecular Weight: 149.19 g/mol

Hazard Summary: 1-(2-Amino-6-methylphenyl)ethanone is classified as harmful and an
irritant. It is crucial to adhere to the following safety precautions to minimize risk.
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Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1]
Acute Toxicity, Inhalation H332 Harmful if inhaled.[1]
Skin Irritation H315 Causes skin irritation.[1][2]
) o Causes serious eye irritation.
Serious Eye Irritation H319
[11[2]
N o May cause respiratory
Specific target organ toxicity H335

irritation.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-(2-Amino-6-

methylphenyl)ethanone.

Equipment

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[3][4]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[2]

[5]

Hand Protection

Nitrile or other chemically

resistant gloves.[4]

Prevents skin contact which
can cause irritation.[2][5]
Gloves must be inspected
before use and disposed of

properly after.[6]

Body Protection

A lab coat or a chemical-

resistant apron.

Protects against accidental
spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH/MSHA approved

respirator is recommended.

Prevents inhalation of dust or
vapors which can be harmful

and cause respiratory irritation.

[2](5]
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Operational Plan: Step-by-Step Handling Procedure

1

. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible.[3][7]
Work in a well-ventilated area, preferably within a chemical fume hood.[3][5]
Remove all sources of ignition.[3]

Have an appropriate spill kit with inert absorbent material (e.g., sand, vermiculite) readily
available.[3]

. Handling the Chemical:

Wear the mandatory PPE as specified in the table above.

Avoid direct contact with the chemical.[3]

Do not breathe in dust, fumes, or vapors.[2][5]

Wash hands thoroughly with soap and water after handling.[2][5]

Do not eat, drink, or smoke in the handling area.[5]

. Storage:

Store in a cool, dry, and well-ventilated area.[3][7]
Keep the container tightly closed.[3][5]
Refrigerated storage is recommended.[3][7]

Store away from incompatible materials such as strong oxidizing agents and acids.[5]

Emergency and Disposal Plan

First Aid Measures:
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[3][5]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation persists.[3][5]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[3][5]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink 2-4 cupfuls of water or milk.

Seek immediate medical attention.[3]

Spill and Leak Procedure:

Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, contain the spill.

Absorb the spill with an inert material such as sand, silica gel, or vermiculite.[3]

Collect the absorbed material into a suitable, closed container for disposal.[3]

Clean the spill area thoroughly.
Disposal:

» Dispose of the chemical and any contaminated materials in accordance with local, state, and
federal regulations.
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¢ The chemical should be disposed of at an approved waste disposal plant.[5]

¢ Do not allow the chemical to enter drains or waterways.[8]

Workflow for Safe Handling of 1-(2-Amino-6-
methylphenyl)ethanone

Safe Handling Workflow for 1-(2-Amino-6-methylphenyl)ethanone

1. Preparation

Don Appropriate PPE

Prepare Well-Ventilated Workspace
(Fume Hood)

Verify Emergency Equipment
(Eyewash, Shower, Spill Kit)

Handle Chemical o i ittt
(Avoid Contact and Inhalation) g g —

4. Emergency Procedures

Store in Cool, Dry, Ventilated Area Spill: Absorb with Inert Material Exposure: Follow First Aid
(Tightly Closed Container) & Collect for Disposal & Seek Medical Attention

3. Cleanupv& Disposal

Decontaminate Work Area

A

Collect Waste in Labeled Container

Y

Dispose of Waste via
Approved Channels

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 1-(2-Amino-6-methylphenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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